1-Cyclopentene-1-carboxylic acid, 2-chloro-, methyl ester
Description
“1-Cyclopentene-1-carboxylic acid, 2-chloro-, methyl ester” is a derivative of cyclopentanecarboxylic acid . Cyclopentanecarboxylic acid is an organic compound with the formula C5H9CO2H and is a colorless nonvolatile oil .
Synthesis Analysis
The compound can be produced by the palladium-catalyzed hydrocarboxylation of cyclopentene . An alternative route involves base-induced ring contraction of 2-chloro cyclohexanone to give the ester methyl cyclopentanecarboxylate, which can be hydrolyzed to the carboxylic acid . Another process relies on the reaction of commercially available 2-carboethoxycyclopentanone with nitromethane in the presence of equimolecular amounts of piperidine, followed by denitration of the derived allylic nitro compound by treatment with 5% Pd/C in the presence of ammonium formate and final hydrolysis of the ester moiety .Molecular Structure Analysis
The molecular formula of “1-Cyclopentene-1-carboxylic acid, 2-chloro-, methyl ester” is C6H7ClO2 . The structure of the compound can be viewed as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The compound can undergo various reactions due to the presence of the carboxylic acid group. For instance, it can be hydrolyzed to form cyclopentanecarboxylic acid . The compound can also undergo reactions typical of esters, such as transesterification and aminolysis.Physical And Chemical Properties Analysis
The physical and chemical properties of the parent compound, cyclopentanecarboxylic acid, include a molecular weight of 114.144 g/mol, a density of 1.0510 g/cm3, a melting point of -7 °C, and a boiling point of 212 °C . The properties of the ester derivative may vary based on the presence of the methyl ester and chloro groups.Safety and Hazards
While specific safety and hazard information for “1-Cyclopentene-1-carboxylic acid, 2-chloro-, methyl ester” is not available, the parent compound, cyclopentanecarboxylic acid, has several hazard statements including H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . It is recommended to avoid ingestion and inhalation and to keep containers tightly closed in a dry, cool, and well-ventilated place .
properties
IUPAC Name |
methyl 2-chlorocyclopentene-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClO2/c1-10-7(9)5-3-2-4-6(5)8/h2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VENYKUCNYIQEBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(CCC1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40458263 |
Source
|
| Record name | 1-Cyclopentene-1-carboxylic acid, 2-chloro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40458263 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentene-1-carboxylic acid, 2-chloro-, methyl ester | |
CAS RN |
66839-38-1 |
Source
|
| Record name | 1-Cyclopentene-1-carboxylic acid, 2-chloro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40458263 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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